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Compound of Interest

Compound Name: Glycine methyl ester hydrochloride

Cat. No.: B555827

For researchers, scientists, and professionals in drug development, ensuring the safe and
compliant disposal of laboratory chemicals is paramount. This guide provides essential, step-
by-step procedures for the proper disposal of Glycine Methyl Ester Hydrochloride, fostering
a culture of safety and operational excellence.

l. Immediate Safety and Handling Precautions

While Glycine Methyl Ester Hydrochloride is not classified as a hazardous substance under
the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), it is crucial to handle it
in accordance with good industrial hygiene and safety practices.[1][2]

o Personal Protective Equipment (PPE): Always wear appropriate protective eyeglasses or
chemical safety goggles, gloves, and lab coats to prevent skin and eye contact.[1][2]

o Ventilation: Ensure adequate ventilation when handling the powder to avoid dust formation.

[3114]

o Spill Response: In case of a spill, sweep up the solid material and shovel it into a suitable,
closed container for disposal.[1][3][4] Avoid generating dust.

Il. Step-by-Step Disposal Procedure

The recommended disposal method for Glycine Methyl Ester Hydrochloride is to offer
surplus and non-recyclable solutions to a licensed disposal company.[3][4] This ensures
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compliance with environmental regulations and safe handling of the chemical waste.

e Containerization:

o Place the waste Glycine Methyl Ester Hydrochloride in a suitable, closed container to
prevent leaks or spills.[3][4]

o The container must be in good condition, free of cracks or corrosion, and compatible with
the chemical.[5]

e Labeling:

o Clearly label the waste container with the words "Hazardous Waste" (as a best practice for
all chemical waste), the full chemical name "Glycine Methyl Ester Hydrochloride," and
the quantity of the waste.[6]

o Include the date of waste generation, the laboratory or room number, and the principal
investigator's name and contact information.[6]

e Storage:

o Store the sealed and labeled waste container in a designated, well-ventilated, and cool
area away from incompatible materials, such as strong oxidizing agents.[2][3]

o Ensure the storage area has secondary containment to prevent environmental
contamination in case of a leak.[7]

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal company to arrange for pickup.[3][4]

o Provide them with a complete list of the chemicals for disposal.[6] Do not attempt to
transport the waste yourself.[7]

o Empty Containers:
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o A container that held Glycine Methyl Ester Hydrochloride can typically be disposed of
as regular trash after it has been completely emptied, leaving as little residue as possible.

[7]
o Deface or remove all chemical labels from the empty container before disposal.[7]

Note: Never dispose of Glycine Methyl Ester Hydrochloride down the drain or in regular
trash unless you have explicit written permission from your institution's EHS department.[5][6]

[8]

lll. Chemical and Physical Properties Summary

The following table summarizes key quantitative data for Glycine Methyl Ester
Hydrochloride.

Property Value

CAS Number 5680-79-5

Molecular Formula C3HB8CINO2

Molecular Weight 125.55 g/mol

Appearance White crystalline powder
Melting Point 173 -177 °C (343.4 - 350.6 °F)
Solubility in Water >1000 g/L (at 20°C)

pH No data available

Flash Point No data available

Source: ChemicalBook, Fisher Scientific[1][3]

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Glycine Methyl Ester Hydrochloride.
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:

Wear Appropriate PPE:
Gloves, Goggles, Lab Coat

Place in a Suitable,
Closed, and Labeled Container

Store in a Designated
Cool, Well-Ventilated Area

Contact Institutional EHS or
Licensed Disposal Company

Arrange for Professional
Waste Pickup

@er Disposal @

Click to download full resolution via product page

Caption: Disposal workflow for Glycine Methyl Ester Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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